Cas no 2138245-73-3 (3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]-)
3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]-
- 2138245-73-3
- EN300-692455
- 5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile
-
- Inchi: 1S/C11H13N3/c1-14(11-2-3-11)8-10-4-9(5-12)6-13-7-10/h4,6-7,11H,2-3,8H2,1H3
- InChI Key: WZYHWWBVWDEONA-UHFFFAOYSA-N
- SMILES: N(C)(CC1C=NC=C(C#N)C=1)C1CC1
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 39.9Ų
3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692455-0.05g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 0.05g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-692455-0.1g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 0.1g |
$1119.0 | 2023-03-10 | ||
| Enamine | EN300-692455-0.25g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 0.25g |
$1170.0 | 2023-03-10 | ||
| Enamine | EN300-692455-0.5g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 0.5g |
$1221.0 | 2023-03-10 | ||
| Enamine | EN300-692455-1.0g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692455-2.5g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 2.5g |
$2492.0 | 2023-03-10 | ||
| Enamine | EN300-692455-5.0g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 5.0g |
$3687.0 | 2023-03-10 | ||
| Enamine | EN300-692455-10.0g |
5-{[cyclopropyl(methyl)amino]methyl}pyridine-3-carbonitrile |
2138245-73-3 | 10.0g |
$5467.0 | 2023-03-10 |
3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]-
Introduction to 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- (CAS No. 2138245-73-3)
3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 2138245-73-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a cyano group at the third position and a substituted amino group at the fifth position, linked via a methylene bridge, imparts distinct reactivity and potential biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.
The molecular structure of 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- can be described as a pyridine ring substituted with a nitrile group at the 3-position and an N-methylcyclopropylmethylamino group at the 5-position. The cyano group (–CN) is a well-known pharmacophore that often participates in hydrogen bonding interactions and can serve as a precursor for various bioactive molecules. The cyclopropylmethylamino moiety introduces steric hindrance and electronic effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets.
In terms of synthesis, 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- can be prepared through multi-step organic reactions. One common approach involves the nucleophilic substitution of a halogenated pyridine derivative with a cyanide source, followed by functionalization at the fifth position using an appropriate cyclopropylmethylamine derivative. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and selectivity in the synthesis process. These methods highlight the compound's synthetic versatility and its potential for large-scale production.
The applications of 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- are primarily centered around its use as an intermediate in pharmaceutical research and drug development. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic natural bioactive molecules and interact with biological receptors. The specific substitution pattern in this compound makes it a valuable building block for designing novel therapeutic agents targeting various diseases.
Recent studies have demonstrated the potential of 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- in developing compounds with antimicrobial and anti-inflammatory properties. For instance, researchers have explored its derivatives as scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The cyano group enhances binding affinity to certain enzymes, while the cyclopropylmethylamino moiety provides steric constraints that improve drug-like properties such as metabolic stability and bioavailability.
The compound's interaction with biological targets has been further investigated through computational modeling and experimental assays. Molecular docking studies have revealed that 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- can bind effectively to proteins involved in signal transduction pathways. This binding capability suggests its potential use in modulating cellular processes relevant to neurological disorders and autoimmune diseases. Additionally, preclinical trials have shown promising results when this compound is incorporated into drug candidates designed for treating neurodegenerative conditions.
The pharmacokinetic profile of 3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- is another critical aspect that has been examined. Its structural features influence its absorption, distribution, metabolism, and excretion (ADME) properties. The cyano group can participate in renal clearance mechanisms, while the bulky cyclopropyl substituent may affect liver metabolism rates. Understanding these parameters is essential for optimizing drug formulations and ensuring therapeutic efficacy.
In conclusion,3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]- (CAS No. 2138245-73-3) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents with potential applications in treating various diseases. Continued research into its biological activity and pharmacokinetic properties will further enhance its value as a pharmaceutical intermediate.
2138245-73-3 (3-Pyridinecarbonitrile, 5-[(cyclopropylmethylamino)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)